Cas no 254744-18-8 (4-Bromo-3-(methoxymethyl)benzaldehyde)

• Product Name: 4-Bromo-3-(methoxymethyl)benzaldehyde
• CAS No: 254744-18-8
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 5465001
• Update Time: 2026-03-10

4-Bromo-3-(methoxymethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(methoxymethyl)benzaldehyde
• Z6239327153
• Benzaldehyde, 4-bromo-3-(methoxymethyl)-
• 4-Bromo-3-(methoxymethyl)benzaldehyde

• Inchi： 1S/C9H9BrO2/c1-12-6-8-4-7(5-11)2-3-9(8)10/h2-5H,6H2,1H3
• InChI Key： MWKKVVCYUVYOJI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=O)C=C1COC

Computed Properties

• Exact Mass: 227.97859 g/mol
• Monoisotopic Mass: 227.97859 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3
• Molecular Weight: 229.07

Additional information on 4-Bromo-3-(methoxymethyl)benzaldehyde

Comprehensive Overview of 4-Bromo-3-(methoxymethyl)benzaldehyde (CAS No. 254744-18-8)

4-Bromo-3-(methoxymethyl)benzaldehyde (CAS No. 254744-18-8) is a versatile organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and material science. Its molecular structure, featuring a bromine substituent and a methoxymethyl group, makes it a valuable building block for complex chemical transformations. Researchers and industries increasingly focus on this compound due to its role in cross-coupling reactions, a hot topic in modern synthetic chemistry.

The demand for 4-Bromo-3-(methoxymethyl)benzaldehyde has surged alongside advancements in green chemistry and sustainable synthesis. Users frequently search for "efficient synthesis methods for brominated aldehydes" or "applications of methoxymethyl-substituted aromatics," reflecting its relevance in eco-friendly industrial processes. Its compatibility with palladium-catalyzed reactions aligns with the trend toward minimizing heavy metal waste, a key concern in 2024.

From a technical perspective, the compound's CAS No. 254744-18-8 ensures precise identification in regulatory documentation and supply chains. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, a critical factor for researchers investigating high-yield organic transformations. Recent publications highlight its utility in constructing chiral ligands for asymmetric catalysis—a rapidly growing niche in medicinal chemistry.

Storage and handling of 4-Bromo-3-(methoxymethyl)benzaldehyde require attention to moisture sensitivity, a frequently asked topic in laboratory forums. Optimized storage conditions (e.g., under inert gas) enhance shelf stability, addressing common user queries about "degradation prevention for halogenated aldehydes." This aligns with industry standards for air-sensitive reagents management.

Innovative applications include its use in OLED materials research, where its electron-withdrawing bromo group modifies emission properties. This connects to trending searches on "organic electronic materials 2024." Furthermore, its role in synthesizing biologically active molecules—such as kinase inhibitors—positions it as a compound of interest for drug discovery pipelines.

Global suppliers often emphasize batch-to-batch consistency for CAS No. 254744-18-8, responding to quality concerns from bulk purchasers. Chromatographic purification methods are frequently discussed in technical datasheets, catering to users seeking "reproducible synthesis protocols." Such details are crucial for compliance with Good Manufacturing Practice (GMP) in pharmaceutical applications.

In summary, 4-Bromo-3-(methoxymethyl)benzaldehyde exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its multifaceted utility—from catalysis to material science—ensures sustained academic and industrial interest, while its well-documented CAS registry (254744-18-8) facilitates global trade and research collaboration.